Cas no 65136-48-3 (Benzoyl chloride, 4-(3-chloropropoxy)-)

• Product Name: Benzoyl chloride, 4-(3-chloropropoxy)-
• CAS No: 65136-48-3
• MF: C₁₀H₁₀Cl₂O₂
• MW: 233.091201305389
• CID: 1684280
• PubChem ID: 12389271
• Update Time: 2025-04-21

Benzoyl chloride, 4-(3-chloropropoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 4-(3-chloropropoxy)-
• GYAMRDJVRXGQHX-UHFFFAOYSA-N
• 65136-48-3
• 4-(3-chloropropoxy)benzoic acid chloride
• DB-331615
• SCHEMBL2039841
• 4-(3-chloropropoxy)benzoyl chloride

• Inchi： 1S/C10H10Cl2O2/c11-6-1-7-14-9-4-2-8(3-5-9)10(12)13/h2-5H,1,6-7H2
• InChI Key： GYAMRDJVRXGQHX-UHFFFAOYSA-N
• SMILES： ClCCCOC1C=CC(C(=O)Cl)=CC=1

Computed Properties

• Exact Mass: 232.0059
• Monoisotopic Mass: 232.0057849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3